Cas no 263276-45-5 (4-Chloro-6-pyrrolidin-1-ylpyrimidin-2-amine)

• Product Name: 4-Chloro-6-pyrrolidin-1-ylpyrimidin-2-amine
• CAS No: 263276-45-5
• MF: C₈H₁₁ClN₄
• MW: 198.65273976326
• MDL: MFCD00665930
• CID: 892630
• Update Time: 2026-04-29

4-Chloro-6-pyrrolidin-1-ylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(pyrrolidin-1-yl)pyrimidin-2-amine
• 4-CHLORO-6-(1-PYRROLIDINYL)-2-PYRIMIDINAMINE
• 4-chloro-6-pyrrolidin-1-ylpyrimidin-2-amine
• 4-Chloro-6-pyrrolidin-1-yl-pyrimidin-2-ylamine
• 4-chloro-6-pyrrolidinylpyrimidine-2-ylamine
• 4-Chloro-6-pyrrolidin-1-ylpyrimidin-2-amine

• MDL： MFCD00665930
• Inchi： InChI=1S/C8H11ClN4/c9-6-5-7(12-8(10)11-6)13-3-1-2-4-13/h5H,1-4H2,(H2,10,11,12)
• InChI Key： VYFKNMLIUPIVKM-UHFFFAOYSA-N
• SMILES： C1CCN(C1)C2=NC(=N)NC(=C2)Cl

Computed Properties

• Exact Mass: 198.06700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 55.04000
• LogP: 1.95860

4-Chloro-6-pyrrolidin-1-ylpyrimidin-2-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Chloro-6-pyrrolidin-1-ylpyrimidin-2-amine

Recent Advances in the Study of 4-Chloro-6-pyrrolidin-1-ylpyrimidin-2-amine (CAS: 263276-45-5)

4-Chloro-6-pyrrolidin-1-ylpyrimidin-2-amine (CAS: 263276-45-5) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its biological activities and therapeutic potential. The presence of both chloro and pyrrolidinyl substituents on the pyrimidine ring confers distinct physicochemical properties, making it a promising scaffold for the development of novel bioactive molecules.

Recent research has focused on elucidating the mechanism of action of 4-Chloro-6-pyrrolidin-1-ylpyrimidin-2-amine and its derivatives. Studies have demonstrated its ability to interact with various biological targets, including kinases and other enzymes involved in critical cellular processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits inhibitory activity against certain protein kinases, suggesting its potential as a lead compound for the development of kinase inhibitors. The study utilized a combination of computational modeling and biochemical assays to characterize the binding interactions and inhibitory potency of the compound.

In addition to its kinase inhibitory properties, 4-Chloro-6-pyrrolidin-1-ylpyrimidin-2-amine has also been investigated for its potential applications in oncology. A recent preclinical study demonstrated that derivatives of this compound exhibit antiproliferative effects against various cancer cell lines, including breast and lung cancer. The study highlighted the compound's ability to induce apoptosis and cell cycle arrest, providing a mechanistic basis for its observed anticancer activity. These findings underscore the potential of 4-Chloro-6-pyrrolidin-1-ylpyrimidin-2-amine as a starting point for the development of novel anticancer agents.

The synthetic accessibility of 4-Chloro-6-pyrrolidin-1-ylpyrimidin-2-amine has also been a focus of recent research. Several studies have explored efficient and scalable synthetic routes to this compound and its derivatives. A 2022 publication in Organic Process Research & Development described an optimized synthetic protocol that improves yield and purity while reducing the use of hazardous reagents. This advancement is particularly significant for the large-scale production of the compound, which is essential for further pharmacological evaluation and potential clinical development.

Looking ahead, researchers are continuing to explore the full therapeutic potential of 4-Chloro-6-pyrrolidin-1-ylpyrimidin-2-amine. Current investigations include structure-activity relationship studies to optimize its pharmacological properties, as well as evaluations of its pharmacokinetic profile and safety in animal models. The compound's versatility as a chemical scaffold suggests that it may find applications beyond its current areas of investigation, potentially in the treatment of infectious diseases or neurological disorders. As research progresses, 4-Chloro-6-pyrrolidin-1-ylpyrimidin-2-amine (CAS: 263276-45-5) is poised to remain an important molecule in the landscape of medicinal chemistry and drug discovery.